Cas no 17409-05-1 (4-nitro-2-(tosylamino)benzoic acid)

• Product Name: 4-nitro-2-(tosylamino)benzoic acid
• CAS No: 17409-05-1
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 2118629
• Update Time: 2023-11-19

4-nitro-2-(tosylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-nitro-2-(tosylamino)benzoic acid
• N-tosyl-4-nitroanthranilic acid
• CID 121004406
• Benzoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-4-nitro-

• Inchi： 1S/C14H12N2O6S/c1-9-2-5-11(6-3-9)23(21,22)15-13-8-10(16(19)20)4-7-12(13)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key： UUKDSJITDTUTKW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=C(C=CC=1C(=O)O)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 545
• Topological Polar Surface Area: 138

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 539.0±60.0 °C(Predicted)
• pka: 2.11±0.32(Predicted)